![molecular formula C10H12ClN3O2 B6192574 2-{4,6-dioxa-10,12-diazatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,10-tetraen-11-yl}ethan-1-amine hydrochloride CAS No. 2680527-86-8](/img/new.no-structure.jpg)
2-{4,6-dioxa-10,12-diazatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,10-tetraen-11-yl}ethan-1-amine hydrochloride
Overview
Description
2-{4,6-dioxa-10,12-diazatricyclo[7300,3,7]dodeca-1,3(7),8,10-tetraen-11-yl}ethan-1-amine hydrochloride is a unique organic compound with a complex structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{4,6-dioxa-10,12-diazatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,10-tetraen-11-yl}ethan-1-amine hydrochloride typically involves multi-step organic reactions. The starting materials are selected based on their ability to form the core structure of the compound through a series of cyclization and substitution reactions. Key reagents often used include halogenated ethanes and diazatricyclo compounds, under conditions of controlled temperature and pressure.
Industrial Production Methods
Industrial production of this compound follows optimized synthetic routes that ensure high yield and purity. The process usually involves the continuous flow method, which allows for better control of reaction conditions and scalability. Solvent recovery and recycling are crucial aspects of the industrial synthesis to minimize waste and improve efficiency.
Chemical Reactions Analysis
Types of Reactions
2-{4,6-dioxa-10,12-diazatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,10-tetraen-11-yl}ethan-1-amine hydrochloride can undergo several types of chemical reactions, including:
Oxidation: : Reacts with strong oxidizing agents to form higher oxidation state products.
Reduction: : Reduced by hydrogenation or with reducing agents like lithium aluminum hydride.
Substitution: : Undergoes nucleophilic or electrophilic substitution depending on the reaction conditions.
Common Reagents and Conditions
Common reagents include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Typical conditions involve precise temperature control, inert atmospheres to prevent unwanted side reactions, and sometimes the use of catalysts to enhance reaction rates.
Major Products
Major products depend on the type of reaction. For instance, oxidation reactions may yield oxygenated derivatives, while reduction can produce simpler amine compounds. Substitution reactions typically yield functionalized derivatives with modified chemical properties.
Scientific Research Applications
2-{4,6-dioxa-10,12-diazatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,10-tetraen-11-yl}ethan-1-amine hydrochloride has diverse applications in scientific research:
Chemistry: : Used as a building block for complex organic syntheses and studying reaction mechanisms.
Biology: : Acts as a probe for studying enzyme interactions and cellular processes.
Industry: : Utilized in the synthesis of advanced materials and as a catalyst in certain industrial processes.
Mechanism of Action
The mechanism by which this compound exerts its effects is highly dependent on its interaction with molecular targets. In biological systems, it may interact with enzymes or receptors, altering their activity through binding and modulation of their active sites. In chemical reactions, its reactivity is governed by the stability of the intermediate species formed during the reaction pathway.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other diazatricyclo derivatives and ethan-1-amine hydrochlorides. These compounds share structural features but differ in their substitution patterns and specific functional groups.
Uniqueness
What sets 2-{4,6-dioxa-10,12-diazatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,10-tetraen-11-yl}ethan-1-amine hydrochloride apart is its unique combination of structural complexity and reactivity, making it a valuable compound for a wide range of scientific inquiries and applications. Its ability to participate in multiple types of chemical reactions also enhances its utility in synthetic and mechanistic studies.
This exploration covers the key aspects of this compound, highlighting its synthesis, reactions, applications, and comparative uniqueness. Hopefully, this provides a solid foundation for further understanding and research into this intriguing compound.
Properties
CAS No. |
2680527-86-8 |
|---|---|
Molecular Formula |
C10H12ClN3O2 |
Molecular Weight |
241.7 |
Purity |
95 |
Origin of Product |
United States |
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